Cas no 3983-91-3 (Tetramethylammonium p-Toluenesulfonate)

• Product Name: Tetramethylammonium p-Toluenesulfonate
• CAS No: 3983-91-3
• MF: C₁₁H₁₉NO₃S
• MW: 245.338462114334
• MDL: MFCD00043173
• CID: 309824
• PubChem ID: 87576677
• Update Time: 2025-04-19

Tetramethylammonium p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Tetramethylammonium p-Toluenesulfonate
• 4-methylbenzenesulfonate
• 4-methylbenzenesulfonate,tetramethylazanium
• EINECS 223-625-2
• Tetramethylammonium toluene-p-sulphonate
• tetramethylammonium tosylate
• tetramethylazanium
• TETRAMETHYLAMMONIUMP-TOLUENESULFONATE
• 4-methylbenzenesulfonate; tetramethylazanium
• FHVCZJGBXWNGIZ-UHFFFAOYSA-M
• tetramethylammonium 4-methylbenzenesulfonate
• tetramethylazanium 4-methylbenzene-1-sulfonate
• C

• MDL： MFCD00043173
• Inchi： 1S/C7H8O3S.C4H12N/c1-6-2-4-7(5-3-6)11(8,9)10;1-5(2,3)4/h2-5H,1H3,(H,8,9,10);1-4H3/q;+1/p-1
• InChI Key： FHVCZJGBXWNGIZ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+](C)(C)(C)C

Computed Properties

• Exact Mass: 245.10900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 65.58000
• LogP: 2.30230

Tetramethylammonium p-Toluenesulfonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt